Ferric chloride

• IUPAC Name: trichloroiron
• InChI: InChI=1S/3ClH.Fe/h3*1H;/q;;;+3/p-3
• InChI Key: RBTARNINKXHZNM-UHFFFAOYSA-K
• Canonical SMILES: Cl[Fe](Cl)Cl
• Molecular Formula: Cl3Fe, FeCl3
• Related CAS: 10025-77-1 (hexahydrate), 20074-52-6 (Parent)
• Molecular Weight: 162.20 g/mol
• Physical Description: Ferric chloride is an orange to brown-black solid. It is slightly soluble in water. It is noncombustible. When wet it is corrosive to aluminum and most metals. Pick up and remove spilled solid before adding water. It is used to treat sewage, industrial waste, to purify water, as an etching agent for engraving circuit boards, and in the manufacture of other chemicals., Dark solid (red by transmitted light, green by reflected light) that sometimes appears brownish-black; Highly hygroscopic and readily forms the hexahydrate; Soluble in water; [Merck Index] Greenish-black odorless solid; [CHRIS], BLACK-TO-BROWN HYGROSCOPIC CRYSTALS.
• Boiling Point: 599 °F at 760 mmHg (Decomposes) (NTP, 1992), About 316 °C
• Solubility: 5 to 10 mg/mL at 68 °F (NTP, 1992), In cold water: 74.4 g/100 cc at 0 °C; in hot water: 535.7 g/100 cc at 100 °C; in acetone: 63 g/100 cc at 18 °C; very sol in alc, ether, methanol., Slightly sol in carbon disulfide, practically insol in ethyl acetate., Sol in glycerol, 430 g/kg solution at 0 °C; 480 g/kg solution at 20 °C; 743 g/kg solution at 40 °C, Readily soluble in liquids having donor properties, such as alcohols, ketones, ethers, nitriles, amines, and liquid sulfur dioxide, but only sparingly soluble in nonpolar solvents such as benzene and hexane., Solubility in water, g/100ml at 20 °C: 92 (reaction)
• Density: 2.8 at 68 °F (anhydrous solid) (USCG, 1999) - Denser than water; will sink, 2.90 at 25 °C, Density of 1.82; very hygroscopic; readily soluble in water, alcohol, acetone, ether /Hexahydrate/, 2.9 g/cm³
• Vapor Pressure: 1 mmHg at 381 °F (NTP, 1992), VP: 1 mm Hg at 194.0 °C, VP: 1 Pa at 118 °C; 100 Pa at 190 °C; 100 kPa at 319 °C, Vapor pressure at 20 °C: negligible
• Color/Form: Hexagonal red by transmitted light, green by reflected light; sometimes appears brownish-black; dark leaflets or plates.
• CAS No.: 7705-08-0
• Melting Point: 583 °F (NTP, 1992), [ACGIH] approximately 300 °C, 304 °C, Brownish-yellow or orange monoclinic crystals; usually slight odor of HCl; pH of 0.1 molar aqueous solution: 2.0; mp: about 37 °C. /Hexahydrate/, 37 °C

Description

Ferric chloride (FeCl₃) is a hygroscopic, crystalline compound with diverse industrial, environmental, and biomedical applications. It exists in anhydrous and hexahydrate forms, with the latter being more common in aqueous solutions due to its stability . Industrially, FeCl₃ is widely utilized as a coagulant in water treatment for removing suspended solids, phosphates, and heavy metals . In organic chemistry, it serves as a Lewis acid catalyst for reactions such as deoximation, Friedel-Crafts alkylation, and oxidation . Medicinally, FeCl₃ is employed in hemodialysis to address iron-deficiency anemia, though its use is carefully monitored to avoid iron overload . Analytically, it is integral to colorimetric tests for phenolic compounds and arsenic detection, leveraging its redox properties .

Chemical Reactions Analysis

Ferric chloride undergoes various types of chemical reactions, including:

• Oxidation-Reduction Reactions:

  • This compound acts as an oxidizing agent and can oxidize copper(I) chloride to copper(II) chloride:

    $$FeCl₃ + CuCl → FeCl₂ + CuCl₂$$FeCl3​+CuCl→FeCl2​+CuCl2​

• Hydrolysis:

  • In aqueous solutions, this compound undergoes hydrolysis, forming hydrochloric acid and ferric hydroxide:

    $$FeCl₃ + 3H₂O → Fe(OH)₃ + 3HCl$$FeCl3​+3H2​O→Fe(OH)3​+3HCl

• Complex Formation:

  • This compound can form complexes with various ligands, such as thiocyanate, resulting in a characteristic blood-red complex:

    $$FeCl₃ + 3KSCN → Fe(SCN)₃ + 3KCl$$FeCl3​+3KSCN→Fe(SCN)3​+3KCl

Common Reagents and Conditions:

• This compound is commonly used in aqueous solutions, often in the presence of other reagents like hydrochloric acid, ammonia, and various organic solvents.

Major Products:

• The major products formed from this compound reactions include ferric hydroxide, hydrochloric acid, and various ferric complexes .

Scientific Research Applications

Water Treatment

Primary Use in Water Purification

Ferric chloride is predominantly used in water treatment processes, accounting for approximately 80% of its global demand. It acts as a coagulant to remove impurities from drinking water and wastewater. The coagulation process involves the aggregation of suspended particles into larger flocs that can be easily removed from water.

Application	Description
Drinking Water Treatment	Used to reduce turbidity and remove contaminants such as heavy metals and pathogens.
Wastewater Treatment	Effective in treating industrial effluents and municipal wastewater.

Case Study: Arsenic Removal

Research has demonstrated the effectiveness of this compound in removing arsenic from contaminated water. A study utilizing response surface methodology found that ferric ions significantly enhanced arsenic removal efficiency, making it a cost-effective solution for remediation efforts .

Industrial Applications

Printed Circuit Boards (PCBs)

This compound is widely used in the production of printed circuit boards, where it serves as an etching agent to remove unwanted copper from the substrate. This application accounts for about 10% of the total demand for this compound.

Application	Description
PCB Manufacturing	Acts as a corrosive agent to etch copper layers on PCBs.

Chemical Synthesis

Catalyst in Organic Reactions

This compound is employed as a Lewis acid catalyst in various organic reactions, including Friedel-Crafts alkylation and acylation reactions. Its role as a catalyst facilitates the formation of complex organic molecules by enhancing reaction rates.

Reaction Type	Description
Friedel-Crafts Reactions	Used to introduce alkyl or acyl groups into aromatic compounds.
Chlorination Reactions	Catalyzes the chlorination of aromatic compounds, enhancing yield and selectivity.

Soil Remediation

Heavy Metal Extraction

This compound has shown promising results in soil washing techniques aimed at removing heavy metals such as cadmium and lead from contaminated soils. A study indicated that this compound outperformed traditional acids like hydrochloric acid in extracting these metals due to its ability to generate hydrogen ions through hydroxide formation .

Application	Description
Soil Washing	Effective in extracting heavy metals from contaminated soils while maintaining soil fertility when applied judiciously.

Medical Applications

Hemostatic Agent

Recent studies have explored this compound's use as a hemostatic agent for controlling superficial bleeding during surgical procedures. An animal model study compared its efficacy against traditional suturing techniques and found that this compound effectively reduced hemostasis time .

Application	Description
Surgical Use	Serves as a topical agent to control bleeding, providing an alternative to sutures in certain scenarios.

Mechanism of Action

Ferric chloride exerts its effects through various mechanisms:

• Lewis Acidity:

  • As a strong Lewis acid, this compound can accept electron pairs from donor molecules, facilitating various chemical reactions.

• Oxidizing Agent:

  • This compound acts as an oxidizing agent, accepting electrons from other substances and undergoing reduction to iron(II) chloride.

• Complex Formation:

  • This compound forms complexes with various ligands, altering the chemical properties and reactivity of the resulting compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

Coagulation Efficiency in Water Treatment

FeCl₃ is benchmarked against aluminum sulfate (alum) and bio-coagulants due to its effectiveness in turbidity reduction and contaminant removal.

Parameter	Ferric Chloride	Alum	Bio-coagulants (e.g., Moringa oleifera)
Optimal Dose	1.5 mL/200 mL	1.5 mL/200 mL	3–3.5 mL/200 mL
Turbidity Removal	~100%	~100%	~100%
Sludge Production	Moderate	High	Low
pH Sensitivity	Broad range (2–8)	Narrow optimal pH	Broad range (2–8)
Cost	Low	Low	Renewable, low

Key Findings :

• FeCl₃ matches alum in turbidity removal but requires less sludge handling and operates effectively across a wider pH range .
• Sequential use of FeCl₃ with biochar achieves 69.5–71.25% total solids removal, outperforming alum-biochar combinations (44.46–44.01%) .

Catalytic Performance in Organic Reactions

FeCl₃ is compared with ferric nitrate (Fe(NO₃)₃) and cupric chloride (CuCl₂) in deoximation and oxidation reactions.

• Deoximation Efficiency: FeCl₃ regenerates carbonyl compounds (e.g., cinnamaldehyde) with >90% yield under microwave irradiation, outperforming Fe(NO₃)₃, which requires longer reaction times .
• Oxidation Reactions : FeCl₃ induces dimerization of tetrahydrocarbazole via radical mechanisms, confirmed by ¹³C NMR analysis . In contrast, CuCl₂ is more selective in arsenic detection kits, where it interacts with arsine gas on mercuric bromide strips .

Analytical Chemistry: Detection of Phenolic Compounds

FeCl₃ is contrasted with lead tetra acetate (LTA) in phenolic compound detection:

• This compound Test: Forms dark blue complexes with phenols (5% FeCl₃ solution), showing medium-strength correlation (rpb+ = 0.4–0.6) with Folin-Ciocalteu assays .
• LTA Test: Precipitates phenols but lacks specificity, as false positives occur with non-phenolic organic acids .

Biological Activity

Ferric chloride (FeCl₃) is a versatile compound with significant biological activity, particularly in the fields of microbiology, medicine, and environmental science. This article explores its biological effects, mechanisms of action, and applications based on recent research findings.

This compound exhibits various biological activities through mechanisms that include:

• Antifungal Activity : FeCl₃ has been shown to inhibit the growth of certain fungal pathogens. A study demonstrated its effectiveness against Colletotrichum gloeosporioides, a pathogen responsible for anthracnose in citrus plants. The compound induced autophagosome formation and increased reactive oxygen species (ROS) accumulation in fungal cells, leading to cell membrane damage and reduced virulence of the pathogen .
• Enzyme Activity Modulation : Research indicates that FeCl₃ can enhance enzyme activity in microbial systems. For instance, an optimal concentration of 300 mg/L significantly increased amylase activity in anaerobic digestion processes, while higher concentrations resulted in decreased enzyme activity due to potential toxicity .
• Thrombosis Mechanism : this compound plays a role in thrombus formation through a two-stage mechanism involving colloidal chemistry and coagulation cascade activation. The initial phase involves the aggregation of cells and plasma proteins facilitated by positively charged iron species binding to negatively charged proteins. This is followed by platelet aggregation and activation of the coagulation process .

Biological Applications

This compound's biological activities have led to various applications:

• Agricultural Use : As an antifungal agent, FeCl₃ is utilized in agricultural practices to control fungal diseases. Its application has shown a dose-dependent effect on reducing fungal cell counts and inhibiting spore germination .
• Clinical Nutrition : In clinical settings, this compound is used as a micronutrient supplement to address iron deficiencies. It is recommended for enteral or parenteral nutrition formulations due to its bioavailability and efficacy in correcting iron levels .
• Environmental Applications : this compound is used in wastewater treatment processes as a coagulant. Its addition enhances the removal efficiency of contaminants by promoting the aggregation of suspended particles, facilitating their subsequent removal from water systems .

Case Study 1: Antifungal Efficacy in Citrus Plants

A study assessed the antifungal properties of this compound against C. gloeosporioides. Results indicated that at a concentration of 2.4 g/L, FeCl₃ completely inhibited fungal colony growth in vitro. In vivo tests showed significant reductions in fungal cell numbers after one week of treatment with FeCl₃ at concentrations exceeding the minimum fungicidal concentration (MFC) .

Case Study 2: Enzyme Activity Enhancement

In anaerobic digestion systems, the addition of this compound was found to enhance volatile fatty acid (VFA) conversion into acetic acid, improving methane yield. The study highlighted that maintaining optimal pH levels was crucial for maximizing microbial activity during digestion processes .

Summary of Findings

The biological activity of this compound encompasses a range of effects from antifungal properties to modulation of enzymatic activities and involvement in coagulation processes. Its applications span agriculture, clinical nutrition, and environmental management.

Biological Activity	Mechanism/Effect	Application
Antifungal	Induces ROS accumulation; damages cell membranes	Disease control in agriculture
Enzyme Activity Modulation	Enhances amylase activity; affects microbial metabolism	Wastewater treatment
Thrombosis Mechanism	Promotes cell aggregation; activates coagulation	Medical research

Q & A

Basic Research Questions

Q. What are the key physicochemical properties of ferric chloride that influence its reactivity in aqueous solutions?

this compound (FeCl₃) exhibits strong hygroscopicity, forming hydrated complexes (e.g., FeCl₃·6H₂O) in solution. Its electrochemical properties enable oxidation-reduction reactions, such as oxidizing metals (e.g., Cu) under acidic conditions. The hydrolysis of FeCl₃ generates hydroxy this compound species (e.g., [Fe(H₂O)₆]³⁺ → [Fe(OH)(H₂O)₅]²⁺ + H⁺), critical for coagulation in water treatment . To prepare stable solutions, dissolve FeCl₃·6H₂O in deionized water (e.g., 0.83 g in 10 mL H₂O) and adjust pH to avoid excessive free acid, which can interfere with redox activity .

Q. How is this compound utilized as a catalyst in organic synthesis, and what parameters govern its efficiency?

FeCl₃ acts as a Lewis acid catalyst in Friedel-Crafts alkylation and acylations, facilitating electron-deficient intermediate formation. Key parameters include:

• Concentration : 0.4–0.6% w/v for optimal electron transfer .
• Solvent compatibility : Works best in aprotic solvents (e.g., dichloromethane).
• Temperature : Reactions often proceed at 25–40°C, avoiding decomposition (>100°C) . Methodological validation involves monitoring reaction progress via TLC or spectrophotometry .

Q. What standardized protocols exist for preparing this compound reagents in laboratory settings?

For coagulation studies, dissolve FeCl₃·6H₂O to achieve 40% w/w solutions (density ~1.43 g/cm³). Ensure low ferrous chloride (FeCl₂) content (<0.4%) to prevent redox interference. Calibrate pH to ≤2 using HCl to stabilize the solution . For spectroscopic assays (e.g., cefixime quantification), use 0.3–0.5% w/v FeCl₃ with 0.1–0.3% w/v 1,10-phenanthroline, heating at 35–40°C for 15–25 min .

Advanced Research Questions

Q. How can factorial design optimize this compound dosage in coagulation-flocculation processes for wastewater treatment?

A response surface methodology (RSM) with four factors (FeCl₃ dose, phosphate dose, agitation speed) and two repetitions is recommended. For example:

• Factor ranges : FeCl₃ (50–150 mg/L), PO₄³⁻ (10–30 mg/L), fast agitation (100–200 rpm), slow agitation (20–40 rpm).
• Response variables : COD reduction, turbidity, total phosphorus. Statistical analysis (ANOVA) identifies interactions; e.g., excess FeCl₃ may increase sludge volume, requiring trade-off optimization .

Q. What experimental strategies resolve contradictions in this compound’s efficacy as an etching agent for printed circuit boards (PCBs)?

Conflicting reports on etching uniformity often arise from variable parameters:

• Temperature : Maintain 35–45°C for consistent etch rates (0.5–1.0 µm/min).
• Agitation : Mechanical stirring prevents Fe³⁺-byproduct accumulation, ensuring even copper removal .
• Concentration : 40–45% FeCl₃ minimizes undercutting. Validate via profilometry and SEM imaging .

Q. How do fractional factorial designs enhance the synthesis of superparamagnetic iron oxide nanoparticles (SPIONs) using this compound?

A 2⁵⁻¹ fractional factorial design evaluates five factors (Fe³⁺/Fe²⁺ molar ratio, pH, temperature, reaction time, surfactant concentration) with 16 experimental runs. Key findings:

• Primary effects : Fe³⁺/Fe²⁺ = 2:1 and pH 10–12 dominate particle size (10–20 nm).
• Interactions : Surfactant type (e.g., citrate) and temperature (60–80°C) control crystallinity. Characterize via XRD, VSM, and TEM to correlate parameters with magnetic properties .

Q. What methodologies address spectral interference in this compound-based spectrophotometric assays?

For drug quantification (e.g., cefixime), use a central composite design (CCD) with three factors:

• Variables : FeCl₃ concentration (0.4–0.6% w/v), reagent volume (1.5–2.5 mL), reaction time (20–40 min).
• Validation : Calculate LOD (0.1–0.3 µg/mL) and LOQ (0.3–1.0 µg/mL) via calibration curves (R² > 0.995). Correct for matrix effects using standard addition or derivative spectroscopy .

Q. Methodological Considerations

Q. How to analyze conflicting data on this compound’s role in phosphate removal from wastewater?

Discrepancies arise from competing mechanisms:

• Adsorption : Fe³⁺ binds PO₄³⁻ via ligand exchange (pH 4–6).
• Precipitation : Forms FePO₄ at pH > 7. Resolve via sequential extraction (e.g., SMT protocol) to quantify adsorbed vs. precipitated phosphorus .

Q. What quality control measures ensure reproducibility in this compound reagent preparation?

• Purity : Certify FeCl₃ ≥ 99% via ICP-OES, with FeCl₂ < 0.4% to avoid redox side reactions .
• Storage : Use amber bottles at 4°C; shelf life ≤6 months.
• Calibration : Validate with standard compounds (e.g., aspirin) in colorimetric tests .